Cas no 326908-16-1 (N-(4-bromophenyl)-2-(2,2,2-trichloroethanimidamido)acetamide)

• Product Name: N-(4-bromophenyl)-2-(2,2,2-trichloroethanimidamido)acetamide
• CAS No: 326908-16-1
• MF: C₁₀H₉BrCl₃N₃O
• MW: 373.460958242416
• CID: 5853694
• PubChem ID: 2770198
• Update Time: 2025-08-05

N-(4-bromophenyl)-2-(2,2,2-trichloroethanimidamido)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-bromophenyl)-2-[(2,2,2-trichloro-1-iminoethyl)amino]-
• SR-01000009309-1
• AKOS001029394
• SR-01000009309
• 326908-16-1
• Z56799976
• F0814-0035
• 2-[(1-amino-2,2,2-trichloroethylidene)amino]-N-(4-bromophenyl)acetamide
• N-(4-bromophenyl)-2-(2,2,2-trichloroethanimidamido)acetamide
• N-(4-bromophenyl)-2-(2,2,2-trichloroacetimidamido)acetamide

• Inchi： 1S/C10H9BrCl3N3O/c11-6-1-3-7(4-2-6)17-8(18)5-16-9(15)10(12,13)14/h1-4H,5H2,(H2,15,16)(H,17,18)
• InChI Key： OFWWHDUBWUUGMS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1)(=O)CNC(=N)C(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 370.89946g/mol
• Monoisotopic Mass: 370.89946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.74±0.1 g/cm3(Predicted)
• pka: 12.93±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4-bromophenyl)-2-(2,2,2-trichloroethanimidamido)acetamide

Introduction to N-(4-bromophenyl)-2-(2,2,2-trichloroethanimidamido)acetamide (CAS No. 326908-16-1)

N-(4-bromophenyl)-2-(2,2,2-trichloroethanimidamido)acetamide, identified by its CAS number 326908-16-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further investigation in various biological and chemical applications.

The molecular structure of N-(4-bromophenyl)-2-(2,2,2-trichloroethanimidamido)acetamide incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of a 4-bromophenyl moiety suggests possible interactions with aromatic-based biological targets, while the 2,2,2-trichloroethanimidamido group introduces a high degree of electrophilicity, which can be exploited in various synthetic transformations. These features make the compound a promising scaffold for the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of heterocyclic compounds for their potential pharmacological properties. N-(4-bromophenyl)-2-(2,2,2-trichloroethanimidamido)acetamide fits well within this trend, as its structure suggests it may interact with biological pathways relevant to diseases such as cancer and inflammation. Current research is focusing on understanding how the compound's unique structural features influence its interaction with biological targets and how these interactions can be optimized for therapeutic efficacy.

The synthesis of N-(4-bromophenyl)-2-(2,2,2-trichloroethanimidamido)acetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies has enabled researchers to produce this compound in sufficient quantities for detailed structural and functional studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating the compound's molecular structure and confirming its identity.

Ongoing studies are exploring the potential applications of N-(4-bromophenyl)-2-(2,2,2-trichloroethanimidamido)acetamide in drug discovery and development. Preliminary data suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. Further preclinical studies are necessary to validate these findings and to assess the compound's safety and efficacy profile. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery process and identify new leads for therapeutic intervention.

The role of N-(4-bromophenyl)-2-(2,2,2-trichloroethanimidamido)acetamide as a building block for more complex molecules is also being investigated. By modifying its structure through chemical functionalization, researchers aim to develop derivatives with enhanced pharmacological properties. This approach leverages the inherent versatility of the compound's core structure while introducing new functionalities that can improve its biological activity and selectivity.

The chemical properties of N-(4-bromophenyl)-2-(2,2,2-trichloroethanimidamido)acetamide, including its solubility, stability, and reactivity, are critical factors that influence its suitability for various applications. Researchers are conducting extensive characterization studies to understand these properties in detail. This information is essential for optimizing the compound's formulation and delivery systems, ensuring that it can be effectively utilized in both laboratory research and clinical settings.

The future prospects for N-(4-bromophenyl)-2-(2,2,2-trichloroethanimidamido)acetamide are promising, with ongoing research expected to yield significant insights into its potential therapeutic applications. As our understanding of biological pathways continues to evolve, compounds like this one will play a crucial role in the development of innovative treatments for a wide range of diseases. The collaboration between synthetic chemists, biologists, and pharmacologists will be essential in translating these findings into tangible medical breakthroughs.